N-(3,5-dimethylphenyl)-2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H26N4O2S/c1-16-9-17(2)12-20(11-16)29-24(33)15-35-28-31-25-22-7-5-6-8-23(22)30-26(25)27(34)32(28)21-13-18(3)10-19(4)14-21/h5-14,30H,15H2,1-4H3,(H,29,33)
• InChI Key: HDOSGAQUTWTWNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)NC5=CC=CC=C53)C
• Molecular Formula: C28H26N4O2S
• Molecular Weight: 482.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C28H26N4O2S and its molecular weight is 482.6. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Analysis

The compound has been characterized to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy. This characterization is crucial for understanding the molecular structure and interactions within the compound. The study utilized density functional theory for geometric equilibrium and vibrational wavenumbers analysis, highlighting the compound's stereo-electronic interactions and stability. Natural bond orbital analysis further substantiated these findings, offering insights into the compound's molecular behavior and potential applications in understanding antiviral molecules' properties (Jenepha Mary et al., 2022).

Synthetic Applications

The compound is part of a series synthesized by converting aromatic organic acids into various intermediates, leading to the target compounds. These compounds have been characterized and screened for enzyme inhibition activities, suggesting potential applications in designing inhibitors for specific enzymes. This synthetic route and characterization offer a foundation for further exploration in medicinal chemistry and enzyme inhibition research (Rehman et al., 2013).

Metabolic Studies

Metabolic investigations of related compounds have been conducted to understand their biotransformation in human subjects. Identifying metabolites and understanding their formation pathways is crucial for drug development and safety assessment. This research provides valuable insights into the compound's metabolic stability and transformation, essential for its therapeutic applications and safety profile evaluation (Fujimaki et al., 1990).

Electrochemical Reduction Studies

The compound's structural analogs have been explored in electrochemical CO2 reduction, providing insights into catalytic processes and the influence of structural variations on catalytic efficiency. These studies contribute to the understanding of CO2 reduction mechanisms and the development of more efficient catalysts for environmental applications (Nganga et al., 2017).